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Compound of Interest

Compound Name: (-)-BO 2367

Cat. No.: B15581680 Get Quote

Disclaimer: Initial searches for the chemical compound "(-)-BO 2367" did not yield any specific

results in the public domain. The provided information pertains to the hot-work tool steel

designated as "2367" (also known as 1.2367 or X38CrMoV5-3), which was consistently

identified in the search results for the query. This guide is presented to address the possibility

of an inquiry related to this material and to demonstrate the requested data presentation and

visualization capabilities.

Introduction to Hot-Work Tool Steel 2367
Hot-work tool steel 1.2367, also identified as X38CrMoV5-3, is a chromium-molybdenum-

vanadium alloyed steel.[1] It is characterized by its exceptional toughness, high-temperature

strength, and excellent resistance to thermal fatigue and heat-checking.[2][3] These properties

make it a preferred material for a variety of demanding industrial applications that involve high

temperatures and pressures.[2][4] The steel exhibits good hardenability and can be hardened

in both oil and air.[1]

Chemical Composition
The nominal chemical composition of 2367 steel is presented in Table 1. The precise elemental

percentages can vary slightly between different standards and manufacturers.

Table 1: Chemical Composition of 2367 (X38CrMoV5-3) Steel
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Element Content (%)

Carbon (C) 0.35 - 0.40

Chromium (Cr) 4.80 - 5.20

Molybdenum (Mo) 2.70 - 3.20

Vanadium (V) 0.40 - 0.60

Silicon (Si) 0.30 - 0.50

Manganese (Mn) 0.30 - 0.50

Source:[3][4]

Mechanical and Physical Properties
The mechanical properties of 2367 steel are highly dependent on its heat treatment. A

summary of its key properties is provided in Table 2.

Table 2: Mechanical and Physical Properties of 2367 Steel

Property Value Condition

Hardness Max 229 HB Annealed

Hardness 53-57 HRC Hardened and Tempered

Hot Forming Temperature 1080 - 900 °C -

Soft Annealing Temperature 800 - 840 °C -

Source:[1][4]

Experimental Protocols: Heat Treatment
The desired mechanical properties of 2367 steel are achieved through a precise heat treatment

process. The general steps are outlined below.

Soft Annealing
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Heat the steel slowly and uniformly to a temperature between 800-840°C.[1]

Hold at this temperature for a sufficient time to ensure the material is heated through.

Cool slowly in the furnace.[1]

This process will result in a maximum Brinell hardness of 235.[1]

Hardening
Preheat the steel to a temperature of 650°C.

Increase the temperature to the hardening range of 1030-1080°C.[1][4]

Hold at the hardening temperature to ensure uniform heating.

Quench in air, oil, or a warm bath (500-550°C).[1]

The resulting hardness after quenching is typically between 53-57 HRC.[1]

Tempering
Temper immediately after hardening.

Heat to a temperature between 500-550°C, depending on the desired final hardness.[4]

Hold at the tempering temperature for at least two hours.

Cool in air.

Visualizations
Logical Workflow for Heat Treatment of 2367 Steel
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Figure 1: Heat Treatment Workflow for 2367 Steel
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Caption: Heat Treatment Workflow for 2367 Steel.

Conclusion
While the initial query for "(-)-BO 2367" did not correspond to a known chemical compound in

the available literature, the designation "2367" is strongly associated with a high-performance

hot-work tool steel. This material's well-defined chemical composition and established heat

treatment protocols give rise to its desirable properties for demanding industrial applications.

The information presented in this guide provides a technical overview for researchers,

scientists, and engineering professionals who may be working with this versatile steel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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